Cas no 125070-38-4 (1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol)

• Product name: 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol
• CAS No: 125070-38-4
• MF: C₇H₇O₂F₉
• MW: 294.11488
• CID: 135383
• PubChem ID: 2782554

1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptanediol,4,4,5,5,6,6,7,7,7-nonafluoro-
• 4,4,5,5,6,6,7,7,7-NONAFLUOROHEPTANE-1,2-DIOL
• PC4785
• 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol
• 4,4,5,5,6,6,7,7,7-Nonafluoro-1,2-heptanediol
• 4,4,5,5,6,6,7,7,7-NONAFLUOROHEPTANE-1,2-DIOL 97%
• DTXSID10382147
• 125070-38-4
• FAQXMAJQQVDRQM-UHFFFAOYSA-N
• 3-(Perfluoro-2-butyl)propane-1,2-diol
• NS00109156
• SCHEMBL5353296
• 1,2-Heptanediol, 4,4,5,5,6,6,7,7,7-nonafluoro-
• MFCD03424478
• CS-0338282
• AKOS015912176
• DB-228928

• Inchi： InChI=1S/C7H7F9O2/c8-4(9,1-3(18)2-17)5(10,11)6(12,13)7(14,15)16/h3,17-18H,1-2H2
• InChI Key： FAQXMAJQQVDRQM-UHFFFAOYSA-N
• SMILES： OCC(CC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 294.03000
• Monoisotopic Mass: 294.03023292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 178.4±40.0 ºC (760 Torr),
• Flash Point: 61.7±27.3 ºC,
• Refractive Index: 1.333
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 40.46000
• LogP: 2.19790
• Vapor Pressure: 0.3±0.7 mmHg at 25°C

1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol

Introduction to 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol (CAS No. 125070-38-4)

1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol, with the CAS number 125070-38-4, is a unique perfluorinated compound that has garnered significant attention in recent years due to its exceptional chemical and physical properties. This compound belongs to the class of perfluorinated alcohols and is characterized by its high fluorine content and the presence of two hydroxyl groups. These features endow it with a range of valuable properties that make it suitable for various applications in chemistry, materials science, and pharmaceutical research.

The molecular structure of 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol consists of a heptane backbone with all but two hydrogen atoms replaced by fluorine atoms. The two hydroxyl groups are located at the 1 and 2 positions of the heptane chain. This unique arrangement results in a molecule that combines the non-polar characteristics of perfluorinated compounds with the polar properties of alcohols. This dual nature makes it an excellent candidate for applications where both hydrophobic and hydrophilic properties are required.

In terms of physical properties, 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol exhibits low surface tension and high chemical stability. These properties are particularly useful in surface chemistry and coatings applications. The low surface tension allows it to spread easily on various surfaces, making it an effective wetting agent and surfactant. Additionally, its high chemical stability ensures that it remains effective under a wide range of conditions without degrading.

The biological and pharmaceutical applications of 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol have also been explored extensively. Recent studies have shown that perfluorinated alcohols can be used as solvents for drug delivery systems due to their ability to dissolve a wide range of hydrophobic drugs. This property is particularly valuable in the development of targeted drug delivery systems where the solubility and stability of the drug are critical factors.

One notable application of 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol is in the field of nanotechnology. Researchers have utilized this compound as a stabilizing agent for nanoparticles due to its ability to prevent agglomeration and enhance dispersion. This has led to the development of more stable and efficient nanomaterials for various applications, including catalysis and biomedical imaging.

In addition to its practical applications, 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol has been studied for its potential environmental impact. While perfluorinated compounds have raised concerns due to their persistence in the environment and potential toxicity to wildlife and humans, recent research has focused on developing methods to safely synthesize and use these compounds while minimizing their environmental footprint. For instance, green chemistry approaches have been explored to reduce the use of hazardous reagents in the synthesis process.

The synthesis of 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol typically involves multi-step reactions that include fluorination and hydroxylation processes. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale. These improvements are crucial for ensuring that the compound can be produced sustainably and cost-effectively for industrial applications.

In conclusion, 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol (CAS No. 125070-38-4) is a versatile perfluorinated alcohol with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique combination of non-polar and polar properties makes it an excellent candidate for various industrial and scientific uses. Ongoing research continues to explore new applications and improve synthesis methods to ensure its safe and sustainable use in various fields.